![molecular formula C24H15F3N4O4 B2791818 3-(4-methoxyphenyl)-7-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}quinazoline-2,4(1H,3H)-dione CAS No. 1326881-65-5](/img/no-structure.png)
3-(4-methoxyphenyl)-7-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}quinazoline-2,4(1H,3H)-dione
Overview
Description
3-(4-methoxyphenyl)-7-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H15F3N4O4 and its molecular weight is 480.403. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methoxyphenyl)-7-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methoxyphenyl)-7-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-methoxyphenyl)-7-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}quinazoline-2,4(1H,3H)-dione' involves the synthesis of the quinazoline ring system followed by the introduction of the 1,2,4-oxadiazole and methoxyphenyl groups.", "Starting Materials": [ "2-aminobenzamide", "4-methoxybenzaldehyde", "3-(trifluoromethyl)benzoyl chloride", "glyoxylic acid", "sodium nitrite", "sodium azide", "sodium hydroxide", "acetic anhydride", "phosphorus pentoxide", "acetic acid", "ethanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(4-methoxyphenyl)quinazolin-4(3H)-one", "a. Condensation of 2-aminobenzamide with 4-methoxybenzaldehyde in ethanol with catalytic amount of acetic acid to form 2-(4-methoxyphenyl)quinazolin-4(3H)-one", "Step 2: Synthesis of 3-(4-methoxyphenyl)-2-(3-(trifluoromethyl)phenyl)quinazolin-4(3H)-one", "a. Reaction of 2-(4-methoxyphenyl)quinazolin-4(3H)-one with 3-(trifluoromethyl)benzoyl chloride in the presence of triethylamine in diethyl ether to form 3-(4-methoxyphenyl)-2-(3-(trifluoromethyl)phenyl)quinazolin-4(3H)-one", "Step 3: Synthesis of 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-(1,2,4-oxadiazol-5-yl)quinazolin-4(3H)-one", "a. Formation of glyoxalyl chloride from glyoxylic acid and phosphorus pentoxide in diethyl ether", "b. Reaction of 3-(4-methoxyphenyl)-2-(3-(trifluoromethyl)phenyl)quinazolin-4(3H)-one with glyoxalyl chloride in the presence of triethylamine in diethyl ether to form 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-chloroquinazolin-4(3H)-one", "c. Reaction of 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-chloroquinazolin-4(3H)-one with sodium azide in ethanol to form 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-azidoquinazolin-4(3H)-one", "d. Reduction of 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-azidoquinazolin-4(3H)-one with sodium borohydride in ethanol to form 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-aminoquinazolin-4(3H)-one", "e. Reaction of 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-aminoquinazolin-4(3H)-one with sodium nitrite in acetic acid to form 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-nitrosoquinazolin-4(3H)-one", "f. Reaction of 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-nitrosoquinazolin-4(3H)-one with acetic anhydride in acetic acid to form 3-(4-methoxyphenyl)-7-(3-(trifluoromethyl)phenyl)-2-(1,2,4-oxadiazol-5-yl)quinazolin-4(3H)-one" ] } | |
CAS RN |
1326881-65-5 |
Product Name |
3-(4-methoxyphenyl)-7-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}quinazoline-2,4(1H,3H)-dione |
Molecular Formula |
C24H15F3N4O4 |
Molecular Weight |
480.403 |
IUPAC Name |
3-(4-methoxyphenyl)-7-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione |
InChI |
InChI=1S/C24H15F3N4O4/c1-34-17-8-6-16(7-9-17)31-22(32)18-10-5-14(12-19(18)28-23(31)33)21-29-20(30-35-21)13-3-2-4-15(11-13)24(25,26)27/h2-12H,1H3,(H,28,33) |
InChI Key |
CHPRYQVOEOCQLZ-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC(=CC=C5)C(F)(F)F)NC2=O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3-Chlorophenyl)sulfanyl]-2-(2-pyridinyl)-5-pyrimidinyl methyl ether](/img/structure/B2791735.png)
![3-allyl-2-[(2,4-dichlorobenzyl)sulfanyl]-6-(trifluoromethyl)-4(3H)-pyrimidinone](/img/structure/B2791747.png)
![N-(3-nitro-5-phenoxyphenyl)-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B2791748.png)
![1-[3-(4-fluorophenyl)-2,1-benzisoxazol-5-yl]-1-ethanone N-(2-fluorophenyl)hydrazone](/img/structure/B2791749.png)
![2-[3-(4-Bromophenyl)-6-oxopyridazin-1-yl]acetonitrile](/img/structure/B2791752.png)
![N-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]-2-chloroacetamide](/img/structure/B2791753.png)
